Cas no 1061323-61-2 ((2E)-N-benzyl-3-(thiophen-2-yl)prop-2-enamide)

• Product Name: (2E)-N-benzyl-3-(thiophen-2-yl)prop-2-enamide
• CAS No: 1061323-61-2
• MF: C₁₄H₁₃NOS
• MW: 243.324122190475
• CID: 5342444
• Update Time: 2025-05-28

(2E)-N-benzyl-3-(thiophen-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-benzyl-3-(thiophen-2-yl)acrylamide
• (E)-N-benzyl-3-thiophen-2-ylprop-2-enamide
• MLS001006418
• HMS1782M22
• HMS2712K09
• STK413335
• SMR000349373
• (2E)-N-benzyl-3-(thiophen-2-yl)prop-2-enamide
• Z27749703

• Inchi： 1S/C14H13NOS/c16-14(9-8-13-7-4-10-17-13)15-11-12-5-2-1-3-6-12/h1-10H,11H2,(H,15,16)/b9-8+
• InChI Key： DETUOSNESIDUDE-CMDGGOBGSA-N
• SMILES： S1C=CC=C1/C=C/C(NCC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 271
• XLogP3: 2.8
• Topological Polar Surface Area: 57.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on (2E)-N-benzyl-3-(thiophen-2-yl)prop-2-enamide

Comprehensive Overview of (2E)-N-benzyl-3-(thiophen-2-yl)prop-2-enamide (CAS No. 1061323-61-2)

The compound (2E)-N-benzyl-3-(thiophen-2-yl)prop-2-enamide, identified by its CAS number 1061323-61-2, is a synthetic organic molecule that has garnered significant attention in pharmaceutical and materials science research. This thiophene-based amide derivative exhibits unique structural and electronic properties, making it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to the presence of both benzyl and thiophene moieties, which are known to contribute to diverse pharmacological activities.

In recent years, the demand for heterocyclic compounds like (2E)-N-benzyl-3-(thiophen-2-yl)prop-2-enamide has surged, driven by their versatility in drug discovery and organic electronics. The compound's conjugated double bond (2E configuration) enhances its stability and reactivity, which is crucial for designing small-molecule inhibitors or fluorescent probes. A growing trend in scientific literature focuses on its potential role in targeted therapy, especially in modulating protein-protein interactions. Users frequently search for terms such as "thiophene amide synthesis," "CAS 1061323-61-2 applications," and "N-benzyl prop-2-enamide derivatives," reflecting its relevance in modern chemistry.

The synthesis of 1061323-61-2 typically involves a condensation reaction between thiophene-2-carboxaldehyde and benzylamine, followed by selective amidation. This process highlights the compound's adaptability to green chemistry principles, a hot topic in sustainable research. Analytical techniques like HPLC and NMR are essential for characterizing its purity, a common query among quality control professionals. Notably, the thiophene ring in this molecule contributes to its electron-rich nature, making it valuable for optoelectronic materials—a field experiencing rapid growth due to advancements in OLED technology.

From a pharmacological perspective, (2E)-N-benzyl-3-(thiophen-2-yl)prop-2-enamide is studied for its potential kinase inhibition properties, aligning with the increasing focus on precision medicine. Its lipophilic character, attributed to the benzyl group, may enhance blood-brain barrier permeability—a key consideration in neurotherapeutic development. Discussions in academic forums often revolve around its structure-activity relationship (SAR), particularly how modifications to the prop-2-enamide chain could optimize bioactivity. Such insights address frequent search queries like "how to improve thiophene amide solubility" or "benzylamide drug likeness."

In material science, the π-conjugated system of CAS 1061323-61-2 makes it a candidate for organic semiconductors. With the rise of flexible electronics, researchers explore its thin-film properties and charge transport mechanisms. Environmental scientists also examine its biodegradation pathways, responding to public concerns about chemical sustainability. These multidisciplinary applications underscore why this compound ranks highly in databases like Reaxys and SciFinder, often under search terms such as "thiophene-amide hybrid materials" or "1061323-61-2 patent status."

Quality assurance protocols for (2E)-N-benzyl-3-(thiophen-2-yl)prop-2-enamide emphasize chromatographic purity (>98%) and stability under ambient conditions. These parameters are critical for reproducibility in academic and industrial settings, as evidenced by frequent searches for "CAS 1061323-61-2 technical data sheet." Regulatory databases indicate no significant restrictions, but proper laboratory handling remains essential—addressing another common user concern about chemical safety without involving hazardous classifications.

Future research directions for this compound may explore its catalytic applications or polymeric derivatives, tapping into the booming interest in smart materials. Its cost-effective synthesis and structural tunability position it as a sustainable alternative to rare-metal catalysts, aligning with the circular economy paradigm. As AI-assisted drug design gains traction, computational studies on this molecule's binding affinities could further elevate its profile—answering trending queries about "machine learning in thiophene chemistry."